Cas no 41552-86-7 (Adenosine, N,N-bis(2-hydroxyethyl)-)

• Product Name: Adenosine, N,N-bis(2-hydroxyethyl)-
• CAS No: 41552-86-7
• MF: C₁₄H₂₁N₅O₆
• MW: 355.346442937851
• CID: 323954
• PubChem ID: 16395540
• Update Time: 2025-04-19

Adenosine, N,N-bis(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N,N-bis(2-hydroxyethyl)-
• (2R,3R,4S,5R)-2-[6-[bis(2-hydroxyethyl)amino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 41552-86-7
• (2R,3R,4S,5R)-2-{6-[bis(2-hydroxyethyl)amino]-9H-purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
• N,N-Bis(2-hydroxyethyl)adenosine
• (2R,3R,4S,5R)-2-(6-(Bis(2-hydroxyethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID00585908

• Inchi： 1S/C14H21N5O6/c20-3-1-18(2-4-21)12-9-13(16-6-15-12)19(7-17-9)14-11(24)10(23)8(5-22)25-14/h6-8,10-11,14,20-24H,1-5H2/t8-,10-,11-,14-/m1/s1
• InChI Key： YBTVDTYXXXGYIU-IDTAVKCVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(CCO)CCO)O)O

Computed Properties

• Exact Mass: 355.14918341g/mol
• Monoisotopic Mass: 355.14918341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 157Ų